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Compound of Interest

Compound Name: 1-Phenylcyclopropanecarbonitrile

Cat. No.: B1362556

This document provides a comprehensive operational and safety guide for the handling of 1-
Phenylcyclopropanecarbonitrile (CAS No. 935-44-4). As a nitrile compound featuring a
strained cyclopropane ring, its handling requires a nuanced understanding of its chemical
reactivity and toxicological profile. This guide is intended for laboratory professionals engaged
in research and development and outlines essential protocols to ensure personnel safety and
experimental integrity.

Hazard Analysis and Risk Mitigation

1-Phenylcyclopropanecarbonitrile is classified as harmful and an irritant.[1][2] A thorough
understanding of its properties is the foundation of a robust safety protocol. The primary risks
stem from its toxicity upon inhalation, ingestion, or skin contact, and its potential to cause
serious skin and eye irritation.[1][3][4]

The nitrile functional group (C=N) is a key feature, making the molecule susceptible to
nucleophilic attack and reduction.[5][6][7][8] While the cyclopropane ring is relatively stable,
strained rings can participate in unexpected reactions under certain conditions. Therefore, the
choice of personal protective equipment (PPE) and handling procedures must be based on
mitigating these specific chemical and toxicological risks.

Core Chemical Properties and Hazards

A summary of the key characteristics of 1-Phenylcyclopropanecarbonitrile is essential for a
rapid risk assessment.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1362556?utm_src=pdf-interest
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylcyclopropanecarbonitrile
https://chembk.com/en/chem/1-Phenyl-1-cyclopropanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylcyclopropanecarbonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3430930.htm
https://www.guidechem.com/msds/77-57-6.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Nitriles/Reactivity_of_Nitriles
https://ncstate.pressbooks.pub/organicchem/chapter/20-7-chemistry-of-nitriles/
https://www.chemistrysteps.com/reactions-of-nitriles/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/20%3A_Carboxylic_Acids_and_Nitriles/20.07%3A_Chemistry_of_Nitriles
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Significance for Handling

Unique identifier for safety
CAS Number 935-44-4 ]

data retrieval.

Indicates a small, organic
Molecular Formula C1oHoN[1][3]

molecule.

Clear, colorless to slightly

Allows for visual inspection of

Appearance o ) )
yellow liquid[3][9] purity and degradation.
N ) Low volatility at STP, but
Boiling Point 133-137 °C @ 30 mm Hg[2][3]
vapors can be present.
_ Similar to water; spills will not
Density ~1.0 g/mL at 25 °C[2][3] ) ]
readily float or sink.
Classified as a combustible
Flash Point >110 °C (>230 °F)[2][3] liquid, not flammable at room

temp.[10]

GHS Hazards

H302, H332 (Harmful if
swallowed/inhaled); H315
(Causes skin irritation); H319
(Causes serious eye irritation);
H335 (May cause respiratory
irritation)[1][3]

Dictates the need for full
barrier protection (gloves, eye
protection, respiratory

controls).

Personal Protective Equipment (PPE): A Systemic

Approach

The selection of PPE is not a checklist but a system designed to provide comprehensive

protection. The following protocols are mandatory for all personnel handling 1-

Phenylcyclopropanecarbonitrile.

Primary Engineering Control: The Chemical Fume Hood

Causality: Due to its classification as "Harmful if inhaled" (H332) and a respiratory irritant

(H335), all manipulations of 1-Phenylcyclopropanecarbonitrile must be performed inside a
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certified chemical fume hood.[1][11] This is the most critical control measure to prevent
systemic exposure via inhalation of vapors or accidental aerosols. The fume hood provides a
contained workspace and protects the user from respiratory exposure.[12][13]

Hand Protection

Protocol:

o Glove Type: Use nitrile gloves. Nitrile is a synthetic rubber that provides excellent resistance
to a wide range of chemicals, including nitriles and aromatic compounds.[14][15][16][17]

o Configuration: Select gauntlet-style gloves (extending over the lab coat cuff) to provide lower
arm protection and prevent skin exposure between the glove and sleeve.[15][18]

o Practice: Always double-glove when handling neat material or concentrated solutions. This
provides a critical safety buffer; if the outer glove is compromised, the inner glove continues
to offer protection while the outer is removed and replaced. Before use, inspect gloves for
any signs of degradation or perforation. After handling, remove gloves using a technique that
avoids skin contact with the outer surface and dispose of them as hazardous waste.

Eye and Face Protection

Protocol:

e Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields are
mandatory at all times in the laboratory.

» Required for Handling: When actively handling the liquid, upgrade to tight-fitting chemical
splash goggles.[11]

o Splash Hazard: If there is a significant risk of splashing (e.qg., transferring volumes >50 mL,
working under pressure), a full-face shield must be worn over the chemical splash goggles.
[11] This layered approach ensures protection against direct splashes and peripheral vapor
exposure to the eyes.

Body Protection

Protocol:
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o A flame-resistant (FR) lab coat must be worn, fully buttoned, with sleeves rolled down.

o For procedures with a high splash potential, a chemically resistant apron should be worn
over the lab coat.

o Personnel must wear long pants and fully enclosed shoes.

Respiratory Protection

Protocol:

o Under normal operating conditions within a certified fume hood, a respirator is not typically
required.

e Emergency or Maintenance: In the event of a large spill outside of containment or if
engineering controls fail, a NIOSH-approved air-purifying respirator with organic vapor (OV)
cartridges is necessary.[11] All personnel who may need to wear a respirator must be part of
a formal respiratory protection program, including fit-testing and training, as mandated by
OSHA 29 CFR 1910.134.

Operational Plan: Step-by-Step Handling Protocol

This workflow minimizes exposure and ensures a controlled environment from preparation
through disposal.
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Caption: Workflow for Safe Handling of 1-Phenylcyclopropanecarbonitrile.
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Emergency Procedures: Immediate Action Plan

Rapid and correct response to an exposure or spill is critical.
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Incident Immediate Action Protocol

1. Immediately remove any contaminated
clothing.[19][20] 2. Flush the affected skin with
) copious amounts of water for at least 15
Skin Exposure _
minutes. Use a safety shower for large-area
contact.[20][21] 3. Wash the area with soap and

water.[19] 4. Seek immediate medical attention.

1. Immediately flush eyes with tepid, gently

flowing water for at least 15 minutes at an

eyewash station, holding the eyelids open.[11]
Eye Exposure .

[20][22] 2. Remove contact lenses if present and

easy to do so.[4][11] 3. Seek immediate medical

attention.

1. Move the affected person to fresh air at once.

[11][19] 2. If breathing has stopped, perform
Inhalation artificial respiration.[19] 3. Keep the person

warm and at rest. 4. Seek immediate medical

attention.

1. Alert others in the area. 2. Wearing
appropriate PPE, absorb the spill with an inert
material (e.g., vermiculite, sand).[13] 3. Collect
Minor Spill (<100 mL in a fume hood) the absorbent material into a sealed, labeled
container for hazardous waste. 4.
Decontaminate the area with a suitable solvent,

followed by soap and water.

1. Evacuate the immediate area and alert all
personnel. 2. If flammable vapors are a concern,
turn off ignition sources if safe to do so0.[12][23]

Major Spill (>100 mL or outside a fume hood) 3. Close the laboratory door and prevent entry.
4. Contact your institution's Environmental
Health and Safety (EHS) emergency line

immediately.
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Disposal Plan

All materials contaminated with 1-Phenylcyclopropanecarbonitrile are considered hazardous
waste and must be disposed of according to institutional and regulatory guidelines.

e Liquid Waste: Collect all waste containing this chemical in a designated, sealed, and clearly
labeled hazardous waste container. The container must be compatible with organic nitriles.

» Solid Waste: All contaminated solid materials (e.g., gloves, absorbent pads, weighing paper,
pipette tips) must be collected in a separate, sealed, and labeled solid hazardous waste
container.[24]

» Empty Containers: "Empty" containers that held 1-Phenylcyclopropanecarbonitrile must
be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[25] The rinsate must be
collected as liquid hazardous waste. After rinsing and air-drying in a fume hood, the
container's label must be defaced or removed before disposal with other lab glass or plastic.
[25]

By adhering to these rigorous safety and handling protocols, researchers can effectively
mitigate the risks associated with 1-Phenylcyclopropanecarbonitrile, ensuring a safe
laboratory environment for the pursuit of scientific advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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